Cas no 1153390-84-1 (ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate)

• Product Name: ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate
• CAS No: 1153390-84-1
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 6303112
• PubChem ID: 43406094
• Update Time: 2025-10-29

ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate
• F0882-2744
• ethyl 3-methyl-5-(oxane-4-carbonylamino)thiophene-2-carboxylate
• 1153390-84-1
• ethyl 3-methyl-5-(tetrahydro-2H-pyran-4-carboxamido)thiophene-2-carboxylate
• AKOS008980050

• Inchi： 1S/C14H19NO4S/c1-3-19-14(17)12-9(2)8-11(20-12)15-13(16)10-4-6-18-7-5-10/h8,10H,3-7H2,1-2H3,(H,15,16)
• InChI Key： YRSULMUGJWVPAO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C=C1NC(C1CCOCC1)=O

Computed Properties

• Exact Mass: 297.103
• Monoisotopic Mass: 297.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9A^2
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate

Recent Advances in the Study of Ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate (CAS: 1153390-84-1)

Ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate (CAS: 1153390-84-1) is a thiophene-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a thiophene core and an oxane-4-amido moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research interest.

The synthesis of ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate involves a multi-step process that includes the functionalization of the thiophene ring and the introduction of the oxane-4-amido group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structure and purity of the synthesized compound.

Pharmacological studies have revealed that ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate exhibits notable bioactivity, particularly in the modulation of specific enzymatic pathways. Preliminary in vitro assays have demonstrated its inhibitory effects on certain kinases and proteases, suggesting potential applications in the treatment of diseases such as cancer and inflammatory disorders. Furthermore, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been investigated to assess its suitability as a drug candidate.

In addition to its direct pharmacological effects, ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate has also been explored as a building block for the development of more complex therapeutic agents. Its structural versatility allows for the introduction of various functional groups, enabling the creation of derivatives with enhanced bioactivity and selectivity. Recent studies have reported the synthesis of such derivatives and their subsequent evaluation in biological assays, highlighting the compound's potential as a scaffold for drug discovery.

The mechanism of action of ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate is currently under investigation, with researchers employing computational modeling and molecular docking studies to elucidate its interactions with target proteins. These studies have provided valuable insights into the compound's binding affinity and selectivity, paving the way for the rational design of more potent and specific inhibitors. Additionally, in vivo studies are being conducted to evaluate the compound's efficacy and safety in animal models, with promising preliminary results.

Despite the progress made in understanding ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate, several challenges remain. These include optimizing its synthetic route for large-scale production, improving its pharmacokinetic profile, and minimizing potential off-target effects. Future research directions may focus on addressing these challenges, as well as exploring its applications in combination therapies and targeted drug delivery systems.

In conclusion, ethyl 3-methyl-5-(oxane-4-amido)thiophene-2-carboxylate (CAS: 1153390-84-1) represents a promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated bioactivity, make it a valuable candidate for further investigation and development. Continued research efforts are expected to uncover new insights into its therapeutic potential and expand its applications in drug discovery and development.